Cas no 206548-13-2 (2-Amino-5-bromo-3-methylbenzoic acid)

2-Amino-5-bromo-3-methylbenzoic acid structure
206548-13-2 structure
Product name:2-Amino-5-bromo-3-methylbenzoic acid
CAS No:206548-13-2
MF:C8H8BrNO2
MW:230.058621406555
MDL:MFCD05664860
CID:858069
PubChem ID:11850383

2-Amino-5-bromo-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-5-bromo-3-methylbenzoic acid
    • 2-Amino-5-brom-3-methyl-benzoesaeure
    • 2-amino-5-bromo-3-methyl-benzoic Acid
    • 5-Brom-2-amino-m-toluylsaeure
    • 5-Bromo-3-methylanthranilic acid
    • Benzoic acid, 2-amino-5-bromo-3-methyl-
    • RWLPKYJTGUCBQH-UHFFFAOYSA-N
    • SBB097531
    • CX1169
    • SY035244
    • X7114
    • Z1272739859
    • 2-Amino-5-bromo-3-methylbenzoicacid
    • Z362758812
    • W-201804
    • EN300-65908
    • AKOS002677261
    • DB-066278
    • CS-0067895
    • 206548-13-2
    • SCHEMBL221718
    • MFCD05664860
    • AC-29538
    • AS-19346
    • DTXSID80474402
    • MDL: MFCD05664860
    • Inchi: 1S/C8H8BrNO2/c1-4-2-5(9)3-6(7(4)10)8(11)12/h2-3H,10H2,1H3,(H,11,12)
    • InChI Key: RWLPKYJTGUCBQH-UHFFFAOYSA-N
    • SMILES: BrC1=C([H])C(C(=O)O[H])=C(C(C([H])([H])[H])=C1[H])N([H])[H]

Computed Properties

  • Exact Mass: 228.97400
  • Monoisotopic Mass: 228.97384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.682
  • Melting Point: 213-216 ºC
  • Boiling Point: 347.9℃ at 760 mmHg
  • PSA: 63.32000
  • LogP: 2.61910

2-Amino-5-bromo-3-methylbenzoic acid Security Information

2-Amino-5-bromo-3-methylbenzoic acid Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

2-Amino-5-bromo-3-methylbenzoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Cooke Chemical
BD9468031-5g
2-Amino-5-bromo-3-methylbenzoic acid
206548-13-2 97%
5g
RMB 383.20 2025-02-21
eNovation Chemicals LLC
D409658-5g
2-amino-5-bromo-3-methylbenzoic acid
206548-13-2 95%
5g
$428 2024-05-24
AstaTech
CX1169-5/G
2-AMINO-5-BROMO-3-METHYLBENZOIC ACID
206548-13-2 98%
5g
$149 2023-09-15
Fluorochem
035139-5g
5-Bromo-3-methylanthranilic acid
206548-13-2 97%
5g
£122.00 2022-03-01
Chemenu
CM160379-5g
2-Amino-5-bromo-3-methylbenzoic acid
206548-13-2 95+%
5g
$160 2021-06-16
Cooke Chemical
BD9468031-100g
2-Amino-5-bromo-3-methylbenzoic acid
206548-13-2 97%
100g
RMB 6080.00 2025-02-21
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
MY0328-50g
2-amino-5-bromo-3-methylbenzoic acid
206548-13-2 98%
50g
$700 2023-09-07
AstaTech
CX1169-25/G
2-AMINO-5-BROMO-3-METHYLBENZOIC ACID
206548-13-2 98%
25g
$489 2023-09-15
Apollo Scientific
OR907615-5g
2-Amino-5-bromo-3-methylbenzoic acid
206548-13-2 95%
5g
£40.00 2025-02-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1138535-5g
2-Amino-5-bromo-3-methylbenzoic acid
206548-13-2 98%
5g
¥512 2023-04-14

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